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Compound of Interest

Compound Name: SGD-1910

Cat. No.: B611134 Get Quote

For Immediate Reference: SGD-1910 is a highly potent cytotoxic agent-linker conjugate

containing a pyrrolobenzodiazepine (PBD) dimer. Extreme caution and strict adherence to

safety protocols are mandatory during handling and disposal.

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with SGD-1910. The following procedural guidance is

based on established best practices for the management of highly potent cytotoxic and

antineoplastic agents.

Hazard Identification and Classification
SGD-1910 is an agent-linker conjugate designed for Antibody-Drug Conjugates (ADCs). Its

cytotoxic component, a pyrrolobenzodiazepine (PBD) dimer, is a DNA cross-linking agent

significantly more potent than many systemic chemotherapeutic drugs. Due to its mechanism of

action, SGD-1910 and any materials it contacts must be treated as hazardous waste with the

potential for carcinogenicity, mutagenicity, and reproductive toxicity.

Table 1: Hazard Classification for Cytotoxic Waste (including SGD-1910)
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Hazard Property
European Waste
Catalogue (EWC)
Code

Hazard Statement
Code

Description

Toxic 18 01 08 HP6

Can cause severe

health effects,

including death, if

swallowed, inhaled, or

in contact with skin.

Carcinogenic 18 01 08 HP7 May cause cancer.

Toxic for Reproduction 18 01 08 HP10
May damage fertility

or the unborn child.

Mutagenic 18 01 08 HP11
May cause genetic

defects.

Note: EWC code 18

01 08 pertains to

cytotoxic and

cytostatic medicines

from human

healthcare. For

animal-related

research, 18 02 07*

would be

applicable[1].

Personal Protective Equipment (PPE) and Handling
Given the high potency of SGD-1910, robust engineering controls and stringent PPE are

required to prevent occupational exposure.

Engineering Controls: All handling of SGD-1910, especially when in powdered form or when

energetic activities like pipetting or vortexing are performed, must occur within a certified

containment system such as a biological safety cabinet (BSC) or a glove box isolator under

negative pressure.
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Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory.

Gloves: Double gloving with chemotherapy-rated gloves is required.

Gown: A disposable, solid-front, back-closure gown.

Eye Protection: Safety goggles and a face shield should be worn.

Respiratory Protection: Use of an appropriate respirator should be determined by a formal

risk assessment.

Step-by-Step Disposal Protocol for SGD-1910 Waste
The primary and recommended method for the final disposal of cytotoxic waste is high-

temperature incineration. Under no circumstances should SGD-1910 waste be disposed of in

standard laboratory trash, sent to a landfill, or discharged into the sewer system.

Experimental Protocol: Waste Segregation and Initial Containment

Objective: To safely segregate and contain all waste streams contaminated with SGD-1910
at the point of generation.

Materials:

Clearly labeled, puncture-proof, and leak-proof cytotoxic waste containers (typically yellow

with purple lids or otherwise designated by institutional policy)[1].

Yellow chemotherapy waste bags for non-sharp solid waste.

Purple-lidded, puncture-proof sharps containers for contaminated sharps.

Sealable plastic bags for secondary containment.

Procedure:

1. Identify all Contaminated Materials: This includes, but is not limited to:

Unused or expired SGD-1910.
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Empty vials and packaging.

Contaminated PPE (gloves, gowns, etc.).

Labware (pipette tips, tubes, flasks).

Spill cleanup materials.

Contaminated animal bedding or carcasses from in vivo studies.

2. Segregate at Source:

Sharps: Needles, syringes, and other contaminated sharps must be placed directly into

a designated cytotoxic sharps container[2]. Do not recap or bend needles.

Non-Sharp Solid Waste: Place contaminated gowns, gloves, wipes, and other solid

materials into a yellow chemotherapy waste bag within a rigid, leak-proof container[2].

Liquid Waste: Aspirate liquid waste containing SGD-1910 into a sealed, shatter-proof

container clearly labeled as "Cytotoxic Liquid Waste: SGD-1910". Chemical deactivation

may be an option for some cytotoxic agents if incineration is unavailable, but specific

protocols for PBDs are not widely established and must be validated and approved by

institutional safety officers[3].

3. Seal Primary Containers: Once containers are three-quarters full, securely seal them. Do

not overfill.

4. Wipe and Transport: Decontaminate the exterior of the primary waste container. Place it in

a secondary, sealed, and labeled container or bag for transport to the designated

hazardous waste accumulation area.

5. Documentation: All waste must be accompanied by a hazardous waste consignment note

or equivalent institutional manifest until it reaches its final disposal location[1].

Emergency Procedures: Spills and Exposure
Immediate and correct response to spills or personnel exposure is critical.
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Spill Management:

Alert personnel in the immediate area and restrict access.

Wearing full PPE, cover the spill with absorbent pads from a chemotherapy spill kit.

Work from the outside of the spill inward to clean the area.

Place all cleanup materials into a designated cytotoxic waste container.

Decontaminate the area with an appropriate agent (e.g., 10% bleach solution followed by

a neutralizing agent like sodium thiosulfate), as dictated by your institution's safety

protocols.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.

Eye Contact: Flush the eye(s) with copious amounts of water or an eyewash solution for at

least 15 minutes.

In all cases of exposure, seek immediate medical attention and report the incident to your

institution's Environmental Health and Safety (EHS) department.

Visual Guide: SGD-1910 Disposal Workflow
The following diagram illustrates the mandatory step-by-step process for the safe disposal of

SGD-1910 waste.
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Caption: Logical workflow for the safe segregation and disposal of SGD-1910 cytotoxic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for SGD-
1910]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611134#sgd-1910-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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